Cas no 105608-27-3 (Prostephanaberrine)

• Product Name: Prostephanaberrine
• CAS No: 105608-27-3
• MF: C₁₉H₂₁NO₅
• MW: 343.37400
• CID: 194020
• PubChem ID: 184517
• Update Time: 2025-11-02

Prostephanaberrine Chemical and Physical Properties

Names and Identifiers

• Hasubanan-8-one,6,7-didehydro-10-hydroxy-7-methoxy-17-methyl-2,3-[methylenebis(oxy)]-, (10b)- (9CI)
• Prostephanaberrine
• Hasubanan-8-one,6,7-didehydro-10-hydroxy-7-methoxy-17-methyl-2,3-[methylenebis(oxy)]-, (10b)- ...
• (-)-Prostephanaberrine
• CS-0017094
• DTXSID40909629
• F92797
• AKOS032962485
• FS-9397
• (1R,11S,13S)-11-hydroxy-15-methoxy-20-methyl-5,7-dioxa-20-azapentacyclo[11.4.3.01,13.02,10.04,8]icosa-2,4(8),9,15-tetraen-14-one
• 6-Hydroxy-3-methoxy-14-methyl-5,6-dihydro-9H-4a,11b-(epiminoethano)phenanthro[2,3-d][1,3]dioxol-4(1H)-one
• HY-N1545
• 105608-27-3
• [ "" ]
• (1R,11S,13S)-11-hydroxy-15-methoxy-20-methyl-5,7-dioxa-20-azapentacyclo(11.4.3.01,13.02,10.04,8)icosa-2,4(8),9,15-tetraen-14-one

• Inchi： InChI=1S/C19H21NO5/c1-20-6-5-18-4-3-14(23-2)17(22)19(18,20)9-13(21)11-7-15-16(8-12(11)18)25-10-24-15/h3,7-8,13,21H,4-6,9-10H2,1-2H3/t13-,18+,19+/m0/s1
• InChI Key： AFTBFIOTWHPFTG-MJXNMMHHSA-N
• SMILES： COC1C(=O)[C@@]23N(CC[C@@]2(C2=CC4=C(C=C2[C@@H](O)C3)OCO4)CC=1)C

Computed Properties

• Exact Mass: 343.14200
• Monoisotopic Mass: 343.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Color/Form: Powder
• PSA: 68.23000
• LogP: 1.60550

Prostephanaberrine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives

Additional information on Prostephanaberrine

Exploring the Potential of Prostephanaberrine (CAS No. 105608-27-3): A Comprehensive Overview

Prostephanaberrine (CAS No. 105608-27-3) is a naturally occurring alkaloid that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to as Prostephanaberrine alkaloid, is derived from certain plant species and exhibits a range of biological activities that make it a subject of interest for researchers and industries alike.

The molecular structure of Prostephanaberrine is characterized by its complex ring system, which contributes to its stability and reactivity. This alkaloid is part of a broader class of compounds known for their diverse pharmacological properties. Recent studies have highlighted its potential in areas such as natural product research, phytochemistry, and drug discovery, making it a hot topic in scientific circles.

One of the most intriguing aspects of Prostephanaberrine is its potential role in bioactive compound development. Researchers are particularly interested in its ability to interact with biological systems, which could lead to the development of new therapeutic agents. The compound's unique properties have also sparked interest in its use as a biomarker or pharmacological tool in various studies.

In the context of natural product chemistry, Prostephanaberrine stands out due to its rarity and the complexity of its biosynthesis. This has led to increased demand for high-quality Prostephanaberrine extracts and pure Prostephanaberrine compounds for research purposes. The compound's scarcity in nature has also driven efforts to develop synthetic routes for its production, which is a topic of ongoing research.

The market for Prostephanaberrine and related alkaloids has seen steady growth, particularly in the pharmaceutical and nutraceutical sectors. As consumers increasingly seek plant-based remedies and natural therapeutics, compounds like Prostephanaberrine are gaining prominence. This trend aligns with the broader shift toward sustainable medicine and green chemistry practices.

From a research perspective, Prostephanaberrine presents numerous opportunities for exploration. Scientists are particularly interested in its structure-activity relationships and how modifications to its molecular framework might enhance its biological properties. The compound's potential applications in neurological research and cellular signaling studies are also areas of active investigation.

Quality control is a critical aspect when working with Prostephanaberrine (CAS No. 105608-27-3). Researchers and manufacturers must ensure the compound's purity and stability, which has led to the development of specialized analytical methods for its characterization. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify the identity and quality of Prostephanaberrine samples.

The future of Prostephanaberrine research looks promising, with potential applications extending beyond traditional medicine. There is growing interest in its possible uses in cosmeceuticals, functional foods, and even agricultural applications. As our understanding of this compound deepens, we can expect to see more innovative uses emerge in the coming years.

For those interested in sourcing Prostephanaberrine, it's important to work with reputable suppliers who can provide proper documentation and certificates of analysis. The compound's relative rarity means that quality and authenticity are paramount considerations. Researchers should also stay updated on the latest safety data and handling guidelines for this alkaloid.

In conclusion, Prostephanaberrine (CAS No. 105608-27-3) represents an exciting frontier in natural product chemistry and pharmacological research. Its unique properties and potential applications make it a compound worth watching as scientific exploration continues to uncover its full potential. Whether you're a researcher, manufacturer, or simply interested in the latest developments in plant-derived compounds, Prostephanaberrine offers fascinating possibilities for future discovery and application.